Quetiapine N-Oxide
Quetiapine N-Oxide
Brand Name:
Vulcanchem
CAS No.:
1076199-40-0
VCID:
VC0026247
InChI:
InChI=1S/C21H25N3O3S/c25-14-16-27-15-13-24(26)11-9-23(10-12-24)21-17-5-1-3-7-19(17)28-20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2
SMILES:
C1C[N+](CCN1C2=NC3=CC=CC=C3SC4=CC=CC=C42)(CCOCCO)[O-]
Molecular Formula:
C21H25N3O3S
Molecular Weight:
399.509
Quetiapine N-Oxide
CAS No.: 1076199-40-0
Reference Standards
VCID: VC0026247
Molecular Formula: C21H25N3O3S
Molecular Weight: 399.509
| CAS No. | 1076199-40-0 |
|---|---|
| Product Name | Quetiapine N-Oxide |
| Molecular Formula | C21H25N3O3S |
| Molecular Weight | 399.509 |
| IUPAC Name | 2-[2-(4-benzo[b][1,4]benzothiazepin-6-yl-1-oxidopiperazin-1-ium-1-yl)ethoxy]ethanol |
| Standard InChI | InChI=1S/C21H25N3O3S/c25-14-16-27-15-13-24(26)11-9-23(10-12-24)21-17-5-1-3-7-19(17)28-20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2 |
| Standard InChIKey | VVBXDYFGQNNTDS-UHFFFAOYSA-N |
| SMILES | C1C[N+](CCN1C2=NC3=CC=CC=C3SC4=CC=CC=C42)(CCOCCO)[O-] |
| Synonyms | 2-[2-(4-Dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethanol N-Oxide; Quetiapine Impurity H |
| PubChem Compound | 29986777 |
| Last Modified | Nov 11 2021 |
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